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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

In the intricate world of polycyclic alkanes, the subtle interplay of bond angles and steric

interactions dictates molecular stability. This guide provides a detailed comparative analysis of

two fascinating C₁₀H₁₂ isomers: basketane (pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane) and

snoutane (pentacyclo[4.4.0.0²,⁴.0³,⁸.0⁵,⁷]decane). For researchers and professionals in drug

development, understanding the relative stabilities and properties of these caged hydrocarbons

is crucial for designing novel molecular scaffolds.

Basketane, with its basket-like structure, is a highly strained molecule. This inherent strain

makes it a valuable subject for studying the limits of chemical bonding and reactivity. In

contrast, snoutane represents a less strained, more stable isomeric form. The transformation of

basketane to the more stable snoutane is a well-documented isomerization reaction, often

facilitated by metal catalysts.

Quantitative Stability Comparison
The relative stability of cyclic organic compounds can be experimentally determined through

their standard enthalpies of formation (ΔHf°) and computationally through the calculation of
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their strain energies. A lower enthalpy of formation and lower strain energy correspond to

greater molecular stability.

While direct experimental data for the saturated basketane and snoutane is not readily

available, a comprehensive study on their unsaturated analogs, basketene and snoutene,

provides a strong basis for comparison. The experimental data clearly indicates the significantly

greater stability of the snoutane scaffold.

Compound IUPAC Name Formula

Enthalpy of
Formation
(ΔHf° gas)
(kcal/mol)

Strain Energy
(SE) (kcal/mol)

Basketene

Pentacyclo[4.4.0.

0²,⁵.0³,⁸.0⁴,⁷]dec-

9-ene

C₁₀H₁₀ 110.2 ± 0.5[1] 110.3[1]

Snoutene

Pentacyclo[4.4.0.

0²,⁴.0³,⁸.0⁵,⁷]dec-

9-ene

C₁₀H₁₀ 78.4 ± 0.3[1] 78.4[1]

Note: The data presented is for the unsaturated analogs, basketene and snoutene, and serves

as a strong indicator of the relative stability of the saturated parent compounds, basketane and

snoutane.

Computational studies further corroborate the higher strain energy of the basketane
framework, with estimates exceeding 100 kcal/mol.[1] This high degree of strain is attributed to

significant deviations from ideal bond angles and torsional strain within its fused cyclobutane

rings.[1] The isomerization to snoutane is therefore a thermodynamically favorable process,

driven by the release of this substantial strain energy.

Experimental Protocols
Determination of Enthalpy of Formation via Bomb
Calorimetry
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The standard enthalpy of formation of a compound is typically determined indirectly by

measuring its enthalpy of combustion using a bomb calorimeter.

Principle: A known mass of the sample is completely combusted in a constant-volume container

(the "bomb") filled with excess oxygen under pressure. The heat released by the combustion

reaction is absorbed by the surrounding water bath, and the resulting temperature change is

measured. From this, the heat of combustion at constant volume (ΔU_comb) is calculated. This

is then converted to the enthalpy of combustion at constant pressure (ΔH_comb), from which

the standard enthalpy of formation (ΔHf°) can be determined using Hess's Law.

Apparatus:

Parr bomb calorimeter

High-precision thermometer

Oxygen cylinder with pressure regulator

Pellet press

Crucible

Fuse wire

Procedure:

Calibration: The heat capacity of the calorimeter system is first determined by combusting a

standard substance with a known heat of combustion, such as benzoic acid.

Sample Preparation: A precisely weighed sample of the compound (e.g., basketane or

snoutane) is pressed into a pellet.

Assembly: The pellet is placed in the crucible inside the bomb. A fuse wire is attached to the

electrodes, positioned to ignite the sample.

Pressurization: The bomb is sealed and filled with pure oxygen to a pressure of

approximately 30 atm.
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Combustion: The bomb is submerged in a known volume of water in the calorimeter. The

sample is ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water is recorded at regular intervals

before, during, and after combustion until a stable final temperature is reached.

Calculation: The heat of combustion is calculated from the temperature rise and the heat

capacity of the calorimeter, with corrections made for the heat of ignition and any side

reactions.

Enthalpy of Formation Calculation: The standard enthalpy of formation is calculated using

the experimental enthalpy of combustion and the known standard enthalpies of formation of

the combustion products (CO₂ and H₂O).

Silver(I)-Catalyzed Isomerization of Basketane to
Snoutane
The rearrangement of basketane to the thermodynamically more stable snoutane is efficiently

catalyzed by silver(I) ions.

Principle: The silver(I) ion coordinates to the strained C-C bonds of the basketane molecule,

weakening them and facilitating a skeletal rearrangement to the less strained snoutane

structure. This valence isomerization proceeds with high yields.

Apparatus:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Gas chromatograph-mass spectrometer (GC-MS) for product analysis
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Reagents:

Basketane

Silver perchlorate (AgClO₄)

Anhydrous solvent (e.g., benzene or toluene)

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: A solution of basketane in the chosen anhydrous solvent is prepared in a

round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

Catalyst Addition: A catalytic amount of silver perchlorate is added to the solution.

Reaction: The mixture is heated to reflux with stirring. The progress of the reaction can be

monitored by taking aliquots and analyzing them by GC-MS.

Workup: Upon completion, the reaction mixture is cooled to room temperature. The solution

is washed with a saturated sodium chloride solution to remove the silver catalyst as silver

chloride precipitate.

Extraction and Drying: The organic layer is separated, dried over anhydrous magnesium

sulfate, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product. Snoutane can be further purified by sublimation or recrystallization.

Yields for this type of isomerization are typically in the range of 70-90%.

Visualization of the Isomerization Pathway
The following diagram illustrates the silver(I)-catalyzed isomerization of basketane to the more

stable snoutane.
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Caption: Silver(I)-catalyzed isomerization of basketane to snoutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body-img#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/239095509_Thermochemical_and_X-ray_Crystallographic_Investigations_of_Some_CH10_Hydrocarbons_Basketene_Nenitzescu's_Hydrocarbon_and_Snoutene
https://www.benchchem.com/product/b15799688/docs#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688/docs#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688/docs#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688/docs#unveiling-molecular-stability-a-comparative-analysis-of-basketane-and-snoutane
https://www.benchchem.com/product/b15799688?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15799688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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